Cas no 1222068-66-7 ((S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide)

• Product Name: (S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide
• CAS No: 1222068-66-7
• MF: C₂₆H₃₇N₃O₄
• MW: 455.589687108994
• MDL: MFCD28404737
• CID: 4937120
• Update Time: 2025-11-01

(S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide

• MDL： MFCD28404737
• Inchi： 1S/C26H37N3O4/c1-4-32-25(33-5-2)19-29(18-17-21-11-7-6-8-12-21)24(30)16-15-22-13-9-10-14-23(22)28-26(31)20(3)27/h6-14,20,25H,4-5,15-19,27H2,1-3H3,(H,28,31)/t20-/m0/s1
• InChI Key： PQODQCVTMYGNKW-FQEVSTJZSA-N
• SMILES： O(CC)C(CN(C(CCC1C=CC=CC=1NC([C@H](C)N)=O)=O)CCC1C=CC=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 562
• XLogP3: 2.8
• Topological Polar Surface Area: 93.9

Additional information on (S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide

Introduction to (S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1222068-66-7 is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, (S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide, provides a detailed insight into its structural framework and potential biological activities. This intricate molecular structure is characterized by its chiral center, which is indicated by the (S) configuration, suggesting a high degree of specificity in its interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. The presence of the (S) configuration in this compound underscores its potential as a lead molecule in the design of novel therapeutic agents. The phenyl and amide functional groups contribute to its binding affinity and pharmacokinetic properties, making it a promising candidate for further investigation.

The pharmacological profile of this compound is further enriched by its substituents, including the 2-amino-2-propanamido group and the 2,2-diethoxyethyl moiety. These groups are known to influence the compound's solubility, metabolic stability, and overall bioavailability. The 2-amino-2-propanamido group, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction mechanisms for this compound. This has led to a deeper understanding of its pharmacological properties and has paved the way for rational drug design.

The synthesis of such complex molecules requires meticulous planning and expertise. The multi-step synthesis process involves careful selection of reagents and catalysts to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis, has been crucial in achieving the desired enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in medicinal chemistry research.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays that assess its interaction with target proteins, as well as in vivo studies that examine its efficacy and safety profiles. The results from these studies are critical in determining whether the compound progresses to clinical trials and eventual therapeutic use.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising candidates. By analyzing vast datasets, these algorithms can predict the potential success of a compound based on various parameters, including structural features and known biological activities. This approach has significantly reduced the time and resources required to identify lead compounds, thereby accelerating the drug development process.

The role of this compound in addressing unmet medical needs cannot be overstated. With an aging global population and an increasing burden of chronic diseases, there is a continuous demand for innovative therapeutic solutions. The unique properties of this molecule make it a valuable asset in the quest for new treatments that are more effective and have fewer side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research in this area. These partnerships facilitate the sharing of knowledge and resources, leading to faster breakthroughs and more efficient drug development pipelines. The collective expertise of researchers from diverse disciplines ensures that compounds like this one are thoroughly investigated and optimized for clinical use.

The regulatory landscape surrounding new drug approvals is stringent but essential for ensuring patient safety and efficacy. Regulatory agencies require comprehensive data on a drug's chemical composition, pharmacological activity, pharmacokinetics, and toxicology before it can be approved for market use. This rigorous evaluation process ensures that only safe and effective treatments reach patients.

In conclusion, (S)-3-(2-(2-Aminopropanamido)phenyl)-N-(2,2-diethoxyethyl)-N-phenethylpropanamide represents a significant advancement in medicinal chemistry. Its complex structure, unique properties, and promising pharmacological profile make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.